Cas no 865814-65-9 (ethyl (2,2,2-trifluoroethyl)carbamoylformate)

• Product Name: ethyl (2,2,2-trifluoroethyl)carbamoylformate
• CAS No: 865814-65-9
• MF: C₆H₈F₃NO₃
• MW: 199.12783241272
• CID: 4258691
• PubChem ID: 59313622
• Update Time: 2025-10-24

ethyl (2,2,2-trifluoroethyl)carbamoylformate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, oxo[(2,2,2-trifluoroethyl)amino]-, ethyl ester
• Acetic acid, 2-oxo-2-[(2,2,2-trifluoroethyl)amino]-, ethyl ester
• Ethyl 2-oxo-2-((2,2,2-trifluoroethyl)amino)acetate
• ethyl (2,2,2-trifluoroethyl)carbamoylformate
• H27899
• ethyl [(2,2,2-trifluoroethyl)carbamoyl]formate
• 865814-65-9
• Acetic acid, 2-oxo-2-[(2,2,2-trifluoroethyl)amino]-
• starbld0032647
• ethyl 2-oxo-2-(2,2,2-trifluoroethylamino)acetate
• UBZJPOLALCLRDK-UHFFFAOYSA-N
• A1-00840
• AKOS010115288
• , ethyl ester
• SCHEMBL3412000

• Inchi： 1S/C6H8F3NO3/c1-2-13-5(12)4(11)10-3-6(7,8)9/h2-3H2,1H3,(H,10,11)
• InChI Key： UBZJPOLALCLRDK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=O)NCC(F)(F)F

Computed Properties

• Exact Mass: 199.04562760Da
• Monoisotopic Mass: 199.04562760Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4Ų

Additional information on ethyl (2,2,2-trifluoroethyl)carbamoylformate

Comprehensive Overview of Ethyl (2,2,2-Trifluoroethyl)carbamoylformate (CAS No. 865814-65-9): Properties, Applications, and Industry Relevance

Ethyl (2,2,2-trifluoroethyl)carbamoylformate (CAS No. 865814-65-9) is a specialized fluorinated carbamate derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its trifluoroethyl group and ethyl ester moiety, serves as a versatile building block in organic synthesis. Its molecular formula, C₆H₈F₃NO₃, and weight of 199.13 g/mol make it particularly valuable for designing bioactive molecules with enhanced metabolic stability.

Recent studies highlight the growing demand for fluorinated compounds like ethyl (2,2,2-trifluoroethyl)carbamoylformate in drug discovery. The trifluoroethyl group significantly influences lipophilicity and binding affinity—key parameters addressed in popular search queries such as "fluorine in drug design" and "improving drug half-life with fluorination." Researchers frequently explore this compound’s potential in prodrug development, where its ester group enables controlled release mechanisms.

From a synthetic chemistry perspective, CAS 865814-65-9 demonstrates remarkable reactivity in nucleophilic substitution reactions. Its carbamoylformate structure allows selective modifications at both the carbonyl and amine functionalities, making it adaptable to parallel synthesis workflows. Industry forums often discuss its compatibility with flow chemistry systems—a trending topic in green chemistry optimization searches.

Analytical characterization of ethyl (2,2,2-trifluoroethyl)carbamoylformate reveals distinct spectral signatures. The ¹⁹F NMR spectrum typically shows a singlet near -70 ppm, while IR spectroscopy confirms the presence of both ester carbonyl (1740 cm^-1) and carbamate carbonyl (1680 cm^-1) stretches. These features are frequently referenced in search terms like "NMR interpretation of fluorinated compounds" and "IR bands for carbamate identification."

The compound’s stability profile meets stringent requirements for high-throughput screening libraries, a subject of numerous pharmaceutical R&D queries. Its resistance to hydrolysis under physiological pH ranges (5.0–7.4) makes it particularly valuable for in vitro assay development, as evidenced by growing academic citations.

In material science applications, 865814-65-9 has shown promise as a precursor for fluorinated polymers with low surface energy. This aligns with industry searches for "non-stick coating additives" and "fluoropolymer modifiers." The compound’s ability to introduce both fluorine atoms and reactive carbamate groups enables tailored material properties.

Regulatory considerations for ethyl (2,2,2-trifluoroethyl)carbamoylformate emphasize its classification as non-hazardous under standard handling conditions. Safety data sheets consistently highlight its compatibility with common laboratory solvents, addressing frequent queries about "compatible storage conditions for fluorinated esters."

Emerging patent analyses reveal increasing utilization of CAS 865814-65-9 in crop protection formulations, particularly for compounds targeting fungal pathogens. This correlates with search trends around "next-generation fungicide intermediates" and "fluorine in agrochemicals." The trifluoroethyl moiety’s role in enhancing systemic mobility in plants remains a key research focus.

From a commercial standpoint, global suppliers have reported steady demand growth for ethyl (2,2,2-trifluoroethyl)carbamoylformate, with purity specifications (>98%) being the most requested parameter. Procurement-related searches often include terms like "bulk fluorinated building blocks" and "custom synthesis of carbamate derivatives," reflecting its importance in contract manufacturing.

Future research directions may explore this compound’s potential in PET radiopharmaceuticals (addressing searches for "fluorine-18 precursor chemistry") and ionic liquid electrolytes (responding to "fluorinated battery additives" trends). Its balanced polarity and fluorination pattern position it as a compelling candidate for these cutting-edge applications.